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Compound of Interest

Compound Name: 1,5-Pentanediol diacrylate

Cat. No.: B158939 Get Quote

An In-depth Technical Guide to 1,5-Pentanediyl
Bisacrylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,5-pentanediyl bisacrylate (PDDA). It includes key data on its characteristics,

synthesis, and reactivity. The guide also explores its potential applications in the biomedical

field, particularly in drug delivery and tissue engineering, based on the known properties of

similar acrylate-based polymers.

Core Physical and Chemical Properties
1,5-Pentanediyl bisacrylate is a difunctional acrylate monomer used in the synthesis of

crosslinked polymers. Its linear five-carbon aliphatic chain provides a balance of flexibility and

hydrophobicity to the resulting polymer network.

Table 1: Physical and Chemical Properties of 1,5-Pentanediyl Bisacrylate
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Property Value Reference(s)

CAS Number 36840-85-4 [1]

Molecular Formula C₁₁H₁₆O₄ [1]

Molecular Weight 212.24 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 90-95 °C at 0.1 Torr

Density 1.024 g/cm³ (predicted)

Solubility

Soluble in chloroform, ethyl

acetate; slightly soluble in

methanol.

[3]
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Chemical Structure and Reactivity
The structure of 1,5-pentanediyl bisacrylate features two terminal acrylate groups connected by

a pentylene glycol linker. These acrylate groups are susceptible to free-radical polymerization,

allowing the monomer to act as a crosslinker, forming a three-dimensional polymer network.

1,5-Pentanediyl bisacrylate is typically synthesized via the esterification of 1,5-pentanediol with

acrylic acid or its derivatives, such as acryloyl chloride. The reaction is often carried out in the

presence of an acid catalyst and a solvent to remove the water byproduct, driving the reaction

to completion.
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General Synthesis of 1,5-Pentanediyl Bisacrylate

The primary mode of polymerization for 1,5-pentanediyl bisacrylate is free-radical

polymerization. This process can be initiated by thermal initiators (e.g., benzoyl peroxide, AIBN)

or photoinitiators (e.g., Irgacure 2959) that generate free radicals upon heating or exposure to

UV light, respectively.[5] The bifunctional nature of the monomer leads to the formation of a

crosslinked network.[6]
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Free-Radical Polymerization of 1,5-Pentanediyl Bisacrylate

Experimental Protocols
While a specific, detailed protocol for 1,5-pentanediyl bisacrylate is not readily available in the

cited literature, a general procedure for the synthesis of similar diacrylates via esterification is
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as follows. This protocol should be adapted and optimized for specific laboratory conditions.

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a Dean-Stark apparatus, add 1,5-pentanediol (1 equivalent), acrylic acid (2.2

equivalents), an acid catalyst such as p-toluenesulfonic acid (0.05 equivalents), and a

polymerization inhibitor (e.g., hydroquinone).

Solvent Addition: Add a suitable solvent, such as toluene, to facilitate the removal of water

via azeotropic distillation.

Reaction: Heat the mixture to reflux. The reaction progress can be monitored by observing

the amount of water collected in the Dean-Stark trap.

Workup: Once the theoretical amount of water has been collected, cool the reaction mixture

to room temperature. Wash the organic layer sequentially with a saturated sodium

bicarbonate solution to neutralize the acid catalyst and any unreacted acrylic acid, followed

by a brine solution.

Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,

filter, and concentrate the solvent under reduced pressure. The crude product can be further

purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate

as the eluent to yield the pure 1,5-pentanediyl bisacrylate.[7][8]

Polymers based on 1,5-pentanediyl bisacrylate can be formed into hydrogels, which are water-

swollen polymer networks.

Preparation of Pre-polymer Solution: Dissolve 1,5-pentanediyl bisacrylate in a biocompatible

solvent (e.g., phosphate-buffered saline, PBS) to the desired concentration. If co-

polymerizing, add other monomers at this stage.

Addition of Initiator: Add a photoinitiator, such as Irgacure 2959 (0.05-1% w/v), to the pre-

polymer solution and mix until fully dissolved.[5] This step should be performed in low-light

conditions to prevent premature polymerization.

Crosslinking: Transfer the solution into a mold of the desired shape and expose it to UV light

(e.g., 365 nm) for a sufficient duration (typically a few minutes) to ensure complete

crosslinking.[5] The resulting hydrogel can then be removed from the mold.
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Swelling and Purification: Swell the hydrogel in a large volume of purified water or PBS for

24-48 hours, with periodic changes of the solvent, to remove any unreacted monomers and

initiator, which is crucial for biomedical applications.[9]

Spectral Data
Detailed spectral data such as ¹H NMR, ¹³C NMR, and mass spectra for 1,5-pentanediyl

bisacrylate are available on spectral databases like SpectraBase.[1] For a comprehensive

analysis, direct consultation of these databases is recommended.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the vinyl protons of the acrylate groups (typically in the range of 5.8-6.4 ppm), the

methylene protons adjacent to the ester oxygen (around 4.1 ppm), and the methylene

protons of the pentyl chain.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display signals for the carbonyl

carbon of the ester (around 166 ppm), the vinyl carbons (128-131 ppm), and the carbons of

the aliphatic chain.[10][11]

FTIR Spectroscopy: The infrared spectrum will be dominated by a strong absorption band for

the C=O stretching of the ester group (around 1720 cm⁻¹), C-O stretching bands, and bands

corresponding to the C=C double bond of the acrylate group.[12]

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns characteristic of the ester and aliphatic chain.

Applications in Drug Development and Research
While direct studies utilizing 1,5-pentanediyl bisacrylate for drug delivery or tissue engineering

are not prevalent in the reviewed literature, its properties as a diacrylate crosslinker make it a

strong candidate for such applications, analogous to the widely studied poly(ethylene glycol)

diacrylate (PEGDA).[13][14][15]

Hydrogels created with 1,5-pentanediyl bisacrylate can serve as matrices for the controlled

release of therapeutic agents. The crosslink density, which can be controlled by the

concentration of the monomer, will influence the mesh size of the hydrogel network and,

consequently, the diffusion and release rate of encapsulated drugs.[16] The ester linkages in
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the polymer backbone are susceptible to hydrolysis, leading to the degradation of the hydrogel

and release of the drug over time. This biodegradability is a desirable feature for implantable

drug delivery systems.

In tissue engineering, hydrogels are used as scaffolds that mimic the extracellular matrix to

support cell growth and tissue regeneration.[9][17] Hydrogels based on 1,5-pentanediyl

bisacrylate could be tailored to have specific mechanical properties, swelling ratios, and

degradation kinetics to suit various tissue engineering applications.[18] The incorporation of cell

adhesion motifs would be necessary to promote cell attachment and proliferation.

Biocompatibility and Toxicology
The biocompatibility of a polymer is crucial for its use in biomedical applications. For polymers

derived from 1,5-pentanediyl bisacrylate, biocompatibility would largely depend on the

presence of residual unreacted monomers and the degradation products.

Cytotoxicity: Unreacted acrylate monomers are known to be cytotoxic. Therefore, thorough

purification of the crosslinked hydrogel to remove any leachable components is essential.[5]

In vitro cytotoxicity assays, such as the MTT assay, would be required to assess the effect of

the polymer and its extracts on cell viability.[19]

Hemocompatibility: For blood-contacting applications, the hemocompatibility of the material

must be evaluated. This involves testing for hemolysis (rupture of red blood cells) and

platelet activation to assess the thrombogenicity of the material.[20][21]

In Vivo Biocompatibility: Implantation of the material in an animal model is necessary to

evaluate the in vivo host response, including inflammation and fibrous capsule formation.[22]

Based on studies of similar polyacrylate hydrogels, it is anticipated that a well-purified,

crosslinked polymer of 1,5-pentanediyl bisacrylate would exhibit good biocompatibility.[23][24]

Conclusion
1,5-Pentanediyl bisacrylate is a versatile difunctional monomer with properties that make it

suitable for the formation of crosslinked polymers. While its primary applications have been in

coatings and inks, its potential in the biomedical field, particularly in creating biodegradable

hydrogels for drug delivery and tissue engineering, is significant.[2] Future research should
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focus on the specific synthesis and characterization of hydrogels based on this monomer and a

thorough evaluation of their biocompatibility and degradation kinetics to validate their use in

drug development and other clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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